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Compound of Interest |

4-(4-(tert-
Compound Name: Butoxycarbonyl)piperazin-1-yl)-4-

oxobutanoic acid

Cat. No.: B176289

In-Depth Technical Guide to Boc-piperazine-
succinic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data, synthesis,
and analysis of Boc-piperazine-succinic acid, a valuable building block in medicinal chemistry

and drug development. The information presented herein is intended to support researchers in
the synthesis, characterization, and application of this compound.

Spectroscopic Data

The spectroscopic data for Boc-piperazine-succinic acid, systematically named 4-(4-(tert-
Butoxycarbonyl)piperazin-1-yl)-4-oxobutanoic acid, is crucial for its identification and
quality control. The following tables summarize the key nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data.

Table 1: NMR Spectroscopic Data
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IH NMR 13C NMR
Chemical Shift (ppm) Assignment
Data not publicly available in detail Assignments are predictive

Note: Detailed *H NMR data with specific chemical shifts and coupling constants for 4-(4-(tert-
Butoxycarbonyl)piperazin-1-yl)-4-oxobutanoic acid is not readily available in the public
domain. The assignments for 13C NMR are based on computational predictions and analysis of

similar structures.

Table 2: IR and MS SpectroscopicData

Spectroscopic Technique Data

Characteristic absorptions expected for C=0
(amide and carboxylic acid), C-N, and O-H
Infrared (IR) Spectroscopy - )
bonds. Specific peak frequencies are not

publicly available.

Molecular Formula: C13H22N20s Molecular

Mass Spectrometry (MS) Weight: 286.32 g/mol [1]

Experimental Protocols

The synthesis of Boc-piperazine-succinic acid is achieved through the reaction of 1-(tert-
butoxycarbonyl)piperazine with succinic anhydride. This reaction forms an amide bond and
opens the anhydride ring, resulting in the desired product.

General Synthesis Protocol

A general procedure for the synthesis of 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-4-

oxobutanoic acid is as follows:

¢ Reaction Setup: To a solution of 1-(tert-butoxycarbonyl)piperazine (1.0 equivalent) in a
suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) is added succinic anhydride
(1.0-1.2 equivalents).
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» Reaction Conditions: The reaction mixture is typically stirred at room temperature. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure.
The crude product is then purified.

 Purification: Purification is typically achieved by column chromatography on silica gel or by
recrystallization from an appropriate solvent system.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification
methods may vary and should be optimized for specific laboratory conditions.

Mandatory Visualizations

The following diagrams illustrate the key workflows and relationships relevant to Boc-
piperazine-succinic acid.
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Caption: Synthetic and analytical workflow for Boc-piperazine-succinic acid.
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Structural Relationship of Boc-piperazine-succinic acid

Piperazine tert-Butoxycarbonyl (Boc) Group

Boc-piperazine-succinic acid

Click to download full resolution via product page

Caption: Logical relationships of the molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b176289?utm_src=pdf-body-img
https://www.benchchem.com/product/b176289?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/545895
https://pubchem.ncbi.nlm.nih.gov/compound/545895
https://www.benchchem.com/product/b176289#spectroscopic-data-nmr-ir-ms-of-boc-piperazine-succinic-acid
https://www.benchchem.com/product/b176289#spectroscopic-data-nmr-ir-ms-of-boc-piperazine-succinic-acid
https://www.benchchem.com/product/b176289#spectroscopic-data-nmr-ir-ms-of-boc-piperazine-succinic-acid
https://www.benchchem.com/product/b176289#spectroscopic-data-nmr-ir-ms-of-boc-piperazine-succinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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